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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

Technical Support Center: C.I. Sulphur Yellow 2
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the dyeing temperature for C.I.
Sulphur Yellow 2. It includes troubleshooting guides, frequently asked questions, detailed

experimental protocols, and data summaries to address common challenges encountered

during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended dyeing temperature for C.I. Sulphur Yellow 2?

A1: The general recommended dyeing temperature for C.I. Sulphur Yellow 2 is between 90-

95°C.[1] This high temperature facilitates a higher rate of dye exhaustion onto the cellulosic

substrate.[2][3]

Q2: How does dyeing temperature affect the shade and color strength of C.I. Sulphur Yellow
2?

A2: For many sulphur dyes, the temperature within the range of 70–98°C has little effect on the

final color strength. However, dyeing at lower temperatures (50-60°C) or excessively high

temperatures (110-120°C) can lead to changes in the color.[4] It is crucial to maintain a

consistent temperature for reproducible results.
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Q3: Can the dyeing temperature influence the fastness properties of the dyed material?

A3: While dyeing temperature is a critical parameter for achieving optimal dye uptake, studies

on some sulphur dyes have shown that it has little influence on the final wash fastness

properties.[4] However, improper temperature control can lead to uneven dyeing, which can

negatively impact rubbing fastness.

Q4: Is it possible to dye with C.I. Sulphur Yellow 2 at a lower temperature?

A4: While the optimal temperature is high, some sulphur dyes can be applied at lower

temperatures, for instance, around 60°C, to control the exhaustion rate.[5][6] However, this

might result in a lighter shade and lower dye uptake. For solubilized sulphur dyes on delicate

fibers like silk, a lower temperature of 60°C has been used.[7]

Troubleshooting Guide
Issue 1: Uneven Dyeing or Shading

Question: My dyed fabric shows uneven color. What could be the cause related to

temperature?

Answer: Uneven dyeing can result from the dyeing temperature being too low, which

prevents the complete dissolution of the dye.[8] Also, a rapid increase in temperature can

cause the dye to rush onto the fabric, leading to poor leveling. Ensure the dye is fully

dissolved before immersing the fabric and raise the temperature gradually.

Issue 2: Poor Color Yield or Light Shade

Question: The final color of my fabric is much lighter than expected. How can I improve the

color yield with respect to temperature?

Answer: A low dyeing temperature is a common reason for poor color yield. Sulphur dyes

require a specific temperature range to dissolve properly and react with the fabric.[8][9][10]

Increasing the temperature to the recommended 90-95°C range will enhance dye solubility

and exhaustion.[1][2][3]

Issue 3: Bronziness or Dull Shades
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Question: The dyed fabric has a dull, metallic, or "bronzy" appearance. What is the cause

and remedy?

Answer: Bronziness can occur due to several factors, including an insufficient amount of the

reducing agent (sodium sulfide) or if the dye liquor is too concentrated.[5] While not directly a

temperature issue, ensuring the dye bath is at the correct temperature for the reduction

reaction to occur efficiently is crucial.

Issue 4: Tendering of the Fabric

Question: The dyed fabric seems to have lost strength after dyeing. Could the temperature

be the cause?

Answer: Tendering, or loss of fabric strength, is a known issue with sulphur dyes, particularly

on storage.[5] This is more commonly associated with the acidic after-treatment or gradual

oxidation of residual sulphur to sulfuric acid. However, excessively high dyeing temperatures

could potentially contribute to fiber degradation. Adhering to the recommended temperature

range is advisable.

Data Presentation
Table 1: Recommended Dyeing Parameters for C.I. Sulphur Yellow 2

Parameter Recommended Value Source(s)

Dyeing Temperature 90-95°C [1]

Sodium Sulfide 2.5 times the weight of the dye [1]

Dyeing Rate Faster above 40°C [1]

Exhaustion Rate Good [1]

Oxidation Method Air [1]

Table 2: Fastness Properties of C.I. Sulphur Yellow 2 (at Standard Depth)
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Fastness Test Rating Source(s)

Light Fastness

ISO 2 [11]

AATCC 3 [11]

Wash Fastness (Staining)

ISO 4-5 [11]

AATCC 5 [11]

Perspiration Fastness

(Staining)

ISO 4-5 [11]

AATCC 2 [11]

Rubbing Fastness (Dry)

ISO 4 [11]

AATCC 2 [11]

Rubbing Fastness (Wet)

ISO 3 [11]

Alkali Resistance

ISO 4 [11]

AATCC 5 [11]

Acid Resistance

ISO 3-4 [11]

AATCC 4 [11]

Experimental Protocols
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Objective: To determine the optimal dyeing temperature for C.I. Sulphur Yellow 2 on cotton

fabric.

Materials and Reagents:

C.I. Sulphur Yellow 2 (also known as Sulphur Yellow GC)[1]

Scoured and bleached 100% cotton fabric

Sodium sulfide (Na₂S)

Sodium carbonate (Na₂CO₃)

Sodium chloride (NaCl)

Acetic acid (CH₃COOH)

Sodium dichromate (Na₂Cr₂O₇) or Sodium perborate (NaBO₃)

Non-ionic wetting agent

Laboratory dyeing machine (e.g., beaker dyer)

Spectrophotometer for color measurement

Standard fastness testing equipment

Methodology:

Dye Stock Solution Preparation:

Prepare a paste of C.I. Sulphur Yellow 2 with a small amount of water and a non-ionic

wetting agent.

In a separate container, dissolve the required amount of sodium sulfide (e.g., 1.5 times the

weight of the dye) and sodium carbonate (e.g., 7 g/L) in hot water.[5]

Add the dye paste to the sodium sulfide/carbonate solution and boil for approximately 5-10

minutes to ensure complete reduction and dissolution of the dye, forming the leuco-dye
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solution.[5]

Dyeing Procedure:

Set up a series of dye baths in the laboratory dyeing machine to evaluate different

temperatures (e.g., 60°C, 70°C, 80°C, 90°C, 100°C).

For each dye bath, use a fixed material-to-liquor ratio (e.g., 1:20).[5]

Add the prepared dye stock solution to each dye bath.

Introduce the pre-wetted cotton fabric samples into their respective dye baths at a lower

starting temperature (e.g., 40°C).

Gradually raise the temperature of each bath to the target dyeing temperature over 20-30

minutes.

Once the target temperature is reached, add an electrolyte such as sodium chloride (e.g.,

8 g/L) in portions to aid in dye exhaustion.[5]

Continue dyeing at the target temperature for a specified time (e.g., 60-90 minutes).[5]

Post-Dyeing Treatment:

After dyeing, rinse the fabric samples thoroughly in cold water.

Oxidation: To convert the soluble leuco form of the dye back to its insoluble form within the

fiber, treat the samples in an oxidizing bath. A common recipe is 1-2 g/L sodium

dichromate with 1-2 mL/L acetic acid at 60-70°C for 20-30 minutes.[5] Alternatively, a more

environmentally friendly option is sodium perborate (0.5-1 g/L) at 40-50°C for 20 minutes.

[5]

Soaping: Wash the oxidized samples with a non-ionic detergent (e.g., 2 g/L) at a high

temperature (e.g., 90-95°C) for 10-15 minutes to remove any unfixed surface dye.

Finally, rinse the samples with hot and then cold water and allow them to air dry.

Evaluation:
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Color Strength (K/S Value): Measure the color strength of the dyed samples using a

spectrophotometer. A higher K/S value indicates greater dye uptake.

Fastness Properties: Evaluate the wash, rubbing, and light fastness of the dyed samples

according to standard ISO or AATCC methods.

Analysis: Compare the K/S values and fastness ratings across the different dyeing

temperatures to determine the optimal temperature that provides the best balance of color

yield and fastness properties.

Mandatory Visualizations
Caption: Experimental workflow for optimizing the dyeing temperature of C.I. Sulphur Yellow
2.

Caption: Chemical pathway of the sulphur dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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